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Compound of Interest

Compound Name: Zinc sulfate monohydrate

Cat. No.: B147874 Get Quote

Application Notes and Protocols for Zinc Sulfate
Monohydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling procedures for zinc sulfate
monohydrate in a laboratory setting. Adherence to these guidelines is crucial for ensuring

personal safety and maintaining a safe research environment.

Chemical and Physical Properties
Zinc sulfate monohydrate is a white, odorless, crystalline solid.[1] It is moderately soluble in

water and acid.[2]

Hazard Identification and Safety Data
Zinc sulfate monohydrate poses several health risks that necessitate careful handling. It is

harmful if swallowed and can cause serious eye damage.[3][4][5][6][7][8][9][10] Inhalation of

dust may irritate the respiratory tract, and prolonged skin contact can lead to irritation.[1][11]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4
H302: Harmful if swallowed[3]

[4]

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage[3][4]

Hazardous to the aquatic

environment, acute toxicity
1

H400: Very toxic to aquatic

life[4][5]

Hazardous to the aquatic

environment, chronic toxicity
1

H410: Very toxic to aquatic life

with long lasting effects[4][5][6]

Table 2: Toxicological Data

Test Species Route Value

LD50 Rat Oral
574 - 2,949 mg/kg

bw[4]

LD0 Rat Dermal >2,000 mg/kg[3]

LC50 Fathead minnow - 0.330 mg/l (96 h)

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling zinc sulfate monohydrate to

minimize exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust and splashes.[3][5][6][10][12][13][14]

Hand Protection: Impermeable gloves such as nitrile or rubber are required.[1][3][6][12]

Skin and Body Protection: A lab coat, apron, or coveralls should be worn to prevent skin

contact.[3][8][12] For larger spills, a full suit may be necessary.[12]
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Respiratory Protection: In case of inadequate ventilation or when dust is generated, a

NIOSH-approved respirator for dust and mists should be used.[3][6][12]

Personal Protective Equipment (PPE) Protocol

Handling Zinc Sulfate Monohydrate

Wear Chemical Safety Goggles or Face Shield Wear Impermeable Gloves (Nitrile or Rubber) Wear Lab Coat or Apron Use NIOSH-Approved Respirator (if dust is present or ventilation is poor)

Proceed with Experiment

Click to download full resolution via product page

Caption: Required PPE for handling zinc sulfate monohydrate.

Handling and Storage Procedures
Handling:

Use with adequate ventilation, such as in a chemical fume hood, to keep airborne

concentrations low.[1][5][12]

Avoid generating dust.[7][10][13][14][15]

Do not breathe dust.[3][7][15]

Avoid contact with skin, eyes, and clothing.[3][14][15]

Wash hands thoroughly after handling.[1][3][7][16]

Do not eat, drink, or smoke in work areas.[3][5][7]
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Storage:

Store in a cool, dry, well-ventilated area.[1][7][9][15]

Keep containers tightly closed to prevent moisture absorption as the material is

hygroscopic.[1][3][7]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

alkalis, carbonates, and hydroxides.[1][4][5][9]

Storage areas should be made of fire-resistant materials.

First Aid Measures
Immediate first aid is critical in case of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1][3][14]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water.[1][3][17] If irritation persists, seek medical attention.[3][17]

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, holding the eyelids open.[1][3][12][15][16] Remove contact lenses if present and

easy to do.[1][3][15][16] Seek immediate medical attention.[1][3][12][15][16]

If Swallowed: Rinse the mouth with water.[1][3][5][7][15][16] Do NOT induce vomiting.[1][3][5]

Call a poison center or doctor immediately for medical advice.[1][3][4][5][7][8][13]
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First Aid Response for Zinc Sulfate Monohydrate Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes for 15 mins Rinse Mouth

Seek Immediate Medical Attention Wash with Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Call Poison Control or Doctor Immediately

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Accidental Release and Disposal
Accidental Release:

Evacuate the area and ensure adequate ventilation.[3][5][14]

Wear appropriate PPE, including respiratory protection.[3][5][12][13][15][16]

Avoid generating dust.[7][13]
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Sweep or vacuum up the spilled material and place it in a suitable, labeled container for

disposal.[1][3][7][9][12][13][15]

Clean the spill area thoroughly with water to remove any residual contamination.[1]

Prevent the spilled material from entering drains or waterways.[3][5][7][9][15]

Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.[1][7]

Waste should be handled as hazardous waste and disposed of at a permitted facility.[6]

Experimental Protocol: Synthesis of Zinc Sulfate
Heptahydrate from Zinc Carbonate
This protocol details a common laboratory synthesis that utilizes zinc sulfate.

Objective: To synthesize zinc sulfate heptahydrate (ZnSO₄·7H₂O) by reacting zinc carbonate

with dilute sulfuric acid.

Materials:

Zinc carbonate (ZnCO₃)

1 M Sulfuric acid (H₂SO₄)

Deionized water

Weighing bottle or small beaker

250 cm³ beaker

Bunsen burner, tripod, and gauze

25 cm³ measuring cylinder

Filter funnel and filter paper
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Evaporating basin

Spatula

Watch glass

Procedure:

Safety Precautions: Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Perform the reaction in a well-ventilated area or a fume hood. 1 M sulfuric acid is an irritant.

[18]

Reactants: Weigh approximately 3.5 g of zinc carbonate.[18] Measure 25 cm³ of 1.0 M

sulfuric acid into a 250 cm³ beaker.[18]

Reaction: Slowly add the zinc carbonate to the sulfuric acid in small portions, stirring

continuously with a spatula.[18] Allow the effervescence to subside between additions.[18]

Filtration: Once the reaction is complete (no more effervescence), filter the solution into an

evaporating basin to remove any unreacted zinc carbonate.[18]

Concentration: Gently heat the solution in the evaporating basin to evaporate about four-

fifths of the water.[18] Avoid boiling, as the solution may splash.[18]

Crystallization: Allow the concentrated solution to cool slowly to room temperature. Crystals

of zinc sulfate heptahydrate will form.[18]

Isolation and Drying: Filter the crystals from the solution and wash them with a small amount

of cold deionized water.[18] Place the filter paper with the crystals on a watch glass and

allow them to air dry.[18]
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Synthesis of Zinc Sulfate Heptahydrate

Start: Prepare Reactants

React Zinc Carbonate with Sulfuric Acid

Filter to Remove Excess Zinc Carbonate

Concentrate the Solution by Heating

Cool to Form Crystals

Isolate Crystals by Filtration

Air Dry the Crystals

End: Obtain Zinc Sulfate Heptahydrate

Click to download full resolution via product page

Caption: Workflow for the synthesis of zinc sulfate heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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